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Compound of Interest
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Introduction

cis-Epoxysuccinate hydrolase (CESH) is a class of epoxide hydrolases that catalyze the
stereospecific hydrolysis of cis-epoxysuccinate to produce either L-(+)- or D-(-)-tartaric acid.
[1][2] This enzymatic activity is of significant interest in industrial biotechnology for the
production of enantiomerically pure tartaric acid, a valuable chiral building block for the
synthesis of fine chemicals and pharmaceuticals.[2][3] The ability to accurately quantify CESH
activity is crucial for enzyme characterization, inhibitor screening in drug development, and
process optimization in industrial applications.

This application note provides a detailed, field-proven protocol for a reliable and accessible
spectrophotometric assay to determine the activity of CESH. The method is based on the
guantification of the tartaric acid produced, which, after a specific chemical reaction, yields a
colored product that can be measured using a standard spectrophotometer or microplate
reader.

Principle of the Assay

The CESH-catalyzed hydrolysis of cis-epoxysuccinate yields tartaric acid. The assay
described herein relies on the reaction of the produced tartaric acid with ammonium
metavanadate in an acidic environment. This reaction forms a colored complex, and the
intensity of the color, measured by absorbance at 480 nm, is directly proportional to the
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concentration of tartaric acid in the sample.[4] This allows for the quantitative determination of
CESH activity by relating the amount of product formed over a specific time period to the
amount of enzyme used.

Enzymatic Reaction and Assay Chemistry

The overall process can be visualized as a two-stage workflow: an enzymatic reaction followed
by a colorimetric detection step.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pdfs.semanticscholar.org/539f/f0d3c9405bc37fb8769c19e9a809b0533ca5.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stage 1: Enzymatic Reaction

C:is-Epoxysuccinate)

Tartaric Acid

I
1
I
Jtage 2: Colorimetric Detection
I

Tartaric Acid

+ Reagents

(Colored Complea

Spectrophotometry
Gbsorbance @ 480 nm)

Click to download full resolution via product page

Ammonium Metavanadate
+ Sulfuric Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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